Cas no 1935178-59-8 (2-Bromo-3-chloro-6-fluoroiodobenzene)

• Product Name: 2-Bromo-3-chloro-6-fluoroiodobenzene
• CAS No: 1935178-59-8
• MF: C₆H₂BrClFI
• MW: 335.339955806732
• CID: 5211660
• PubChem ID: 122237422
• Update Time: 2025-06-11

2-Bromo-3-chloro-6-fluoroiodobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-6-fluoroiodobenzene

• Inchi： 1S/C6H2BrClFI/c7-5-3(8)1-2-4(9)6(5)10/h1-2H
• InChI Key： GBPCIFXIDXRUPI-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(F)C(I)=C1Br

Computed Properties

• Exact Mass: 333.80572g/mol
• Monoisotopic Mass: 333.80572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Additional information on 2-Bromo-3-chloro-6-fluoroiodobenzene

Comprehensive Overview of 2-Bromo-3-chloro-6-fluoroiodobenzene (CAS No. 1935178-59-8): Properties, Applications, and Industry Insights

2-Bromo-3-chloro-6-fluoroiodobenzene (CAS No. 1935178-59-8) is a highly specialized halogenated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research. This multihalogenated benzene derivative features a unique combination of bromine, chlorine, fluorine, and iodine substituents, making it a versatile intermediate for cross-coupling reactions and catalyzed transformations. Its molecular structure (C₆H₂BrClFI) offers distinct electronic properties that are exploited in medicinal chemistry and material science applications.

The compound's regioselective halogenation pattern makes it particularly valuable for constructing complex molecules through Suzuki-Miyaura or Buchwald-Hartwig reactions, which are frequently searched topics in synthetic chemistry forums. Recent studies highlight its role in developing fluorinated bioactive compounds, a trending research area due to fluorine's ability to enhance metabolic stability and membrane permeability. Researchers often inquire about halogen exchange methodologies involving this compound, as its iodine moiety can be selectively replaced via palladium-catalyzed processes.

From a commercial perspective, 1935178-59-8 has seen growing demand in the development of PET radiotracers and liquid crystal materials, aligning with industry shifts toward diagnostic imaging and advanced display technologies. Analytical data shows increasing searches for "ortho-substituted polyhalobenzene synthesis" and "heavy halogen effects on aromatic reactivity," reflecting the compound's relevance in contemporary research. The presence of all four halogens in one molecule provides unique opportunities for sequential functionalization, a technique gaining traction in diversity-oriented synthesis.

Quality parameters for 2-Bromo-3-chloro-6-fluoroiodobenzene typically include ≥98% purity (HPLC), with strict control of polyhalogenated byproducts – a critical consideration given the compound's use in sensitive applications. Storage recommendations emphasize protection from light and moisture to prevent dehalogenation, a common degradation pathway for such polyhalogenated compounds. These stability concerns frequently appear in technical discussions about long-term storage of halogenated aromatics.

Environmental and handling aspects of 1935178-59-8 follow standard protocols for halogenated organics, with particular attention to waste stream management due to its multiple heavy halogens. The compound's crystallization behavior and solubility profiles in polar aprotic solvents are frequently studied, as these properties significantly impact its utility in flow chemistry applications – another hot topic in process chemistry circles.

Patent analysis reveals growing utilization of 2-Bromo-3-chloro-6-fluoroiodobenzene in kinase inhibitor development and OLED materials, coinciding with market expansion in these sectors. The compound's orthogonal reactivity allows for sequential modification of different halogen positions, answering frequent researcher queries about "controlled polyhalobenzene derivatization." Recent publications demonstrate its value in constructing axial chiral biaryls, particularly for asymmetric catalysis applications.

Supply chain data indicates that 1935178-59-8 remains a low-volume, high-value specialty chemical, with most inquiries originating from contract research organizations and academic institutions engaged in methodology development. The compound's pricing reflects the challenges of multistep halogenation processes and the need for specialized purification techniques to achieve pharmaceutical-grade material. These economic factors frequently appear in discussions about cost-effective synthesis of polyhalogenated building blocks.

Future applications may leverage the compound's unique steric and electronic effects in metal-organic frameworks (MOFs) or covalent organic polymers (COPs), emerging areas receiving substantial research funding. The presence of all four halogens in specific positions creates opportunities for post-synthetic modification strategies that are currently being explored in materials science laboratories worldwide.